Cas no 1178433-83-4 ((1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine)

• Product Name: (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine
• CAS No: 1178433-83-4
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5176942
• Update Time: 2026-03-05

(1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine
• 2-Pyridineethanamine, N-(2-methoxy-1-methylethyl)-

• Inchi： 1S/C11H18N2O/c1-10(9-14-2)12-8-6-11-5-3-4-7-13-11/h3-5,7,10,12H,6,8-9H2,1-2H3
• InChI Key： AUJFPOSMIVBKTR-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCCC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 141
• XLogP3: 0.7
• Topological Polar Surface Area: 34.2

Additional information on (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine

Professional Introduction to Compound with CAS No. 1178433-83-4 and Product Name: (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine

The compound with the CAS number 1178433-83-4 and the product name (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of this compound incorporates a combination of hydrophobic and hydrophilic moieties, which contribute to its solubility and bioavailability, making it a promising candidate for drug development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The presence of a pyridine ring in the molecular structure of (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine suggests potential interactions with various neurotransmitter receptors, which are critical for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. Current research indicates that compounds with similar structural features have shown efficacy in preclinical studies, particularly in models of Parkinson's disease and Alzheimer's disease.

The 1-Methoxypropan-2-yl moiety in the compound's name is another key feature that contributes to its pharmacological profile. This group enhances the compound's ability to cross the blood-brain barrier, which is essential for effective central nervous system (CNS) drug delivery. Studies have demonstrated that modifications at this position can significantly influence the pharmacokinetic properties of a molecule, thereby affecting its therapeutic efficacy and safety profile. The combination of these structural elements makes (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine a versatile scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in understanding the interactions between (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine and target proteins. These studies have revealed potential binding sites on enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are involved in the metabolism of neurotransmitters. This information has been instrumental in designing analogs with improved binding affinity and selectivity.

The synthesis of (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine-containing fragment efficiently. These methods not only enhance the efficiency of synthesis but also minimize side reactions, leading to a more sustainable approach to drug development.

In addition to its potential therapeutic applications, this compound has shown promise in material science research. The unique combination of functional groups makes it an excellent candidate for developing novel polymers and coatings with enhanced mechanical properties. Recent studies have explored its use in creating biodegradable polymers that can be used for drug delivery systems. The ability to modulate polymer properties through chemical modifications opens up new avenues for applications in medical implants and tissue engineering.

The regulatory landscape for pharmaceutical compounds is stringent, requiring thorough characterization and validation before they can be approved for clinical use. The structural complexity of (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine necessitates comprehensive analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its identity and purity. These studies provide critical data for regulatory submissions and ensure that the compound meets safety and efficacy standards.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds intended for human use. Transparent reporting of research findings, including both positive and negative results, is essential for maintaining public trust and fostering scientific integrity. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies play a crucial role in ensuring that research is conducted ethically and responsibly.

The future prospects for (1-Methoxypropan-2-yl)[2-(pyridin-2-y l)ethyl]amine are vast, with ongoing research focusing on expanding its therapeutic applications and optimizing its synthetic routes. Advances in biotechnology and artificial intelligence are expected to further accelerate drug discovery processes, enabling faster translation of laboratory findings into clinical practice. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.